Cas no 365542-90-1 (ethyl 3,5-dibromo-2-[(E)-2-(5-chloro-2-thienyl)vinyl]-4,6-dihydroxy-benzoate)

• Product Name: ethyl 3,5-dibromo-2-[(E)-2-(5-chloro-2-thienyl)vinyl]-4,6-dihydroxy-benzoate
• CAS No: 365542-90-1
• MF: C₁₅H₁₁Br₂ClO₄S
• MW: 482.571440935135
• MDL: MFCD12546783
• CID: 1479232
• PubChem ID: 46735384
• Update Time: 2025-04-21

ethyl 3,5-dibromo-2-[(E)-2-(5-chloro-2-thienyl)vinyl]-4,6-dihydroxy-benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3,5-dibromo-2-[(E)-2-(5-chloro-2-thienyl)vinyl]-4,6-dihydroxy-benzoate
• Benzoic a<wbr>
• Ethyl 3,5<wbr>
• LogP
• 3,5-Dibromo-2-[2-(5-chloro-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester
• ethyl 3,5-dibromo-2-[(E)-2-(5-chlorothiophen-2-yl)ethenyl]-4,6-dihydroxybenzoate
• AKOS025211910
• Ethyl 3,5-dibromo-2-[(E)-2-(5-chloro-2-thienyl)vinyl]-4,6-dihydroxybenzoate
• MFCD12546783
• 365542-90-1
• Ethyl (E)-3,5-dibromo-2-(2-(5-chlorothiophen-2-yl)vinyl)-4,6-dihydroxybenzoate

• MDL： MFCD12546783
• Inchi： 1S/C15H11Br2ClO4S/c1-2-22-15(21)10-8(5-3-7-4-6-9(18)23-7)11(16)14(20)12(17)13(10)19/h3-6,19-20H,2H2,1H3/b5-3+
• InChI Key： RWAYYSCFDJKLBB-HWKANZROSA-N
• SMILES： BrC1=C(C(=C(C(C(=O)OCC)=C1/C=C/C1=CC=C(S1)Cl)O)Br)O

Computed Properties

• Exact Mass: 479.84333
• Monoisotopic Mass: 479.843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95A^2
• XLogP3: 6.3

Experimental Properties

• Density: 1.873
• Boiling Point: 506.884°C at 760 mmHg
• Flash Point: 260.354°C
• Refractive Index: 1.726
• PSA: 66.76